Cas no 1004193-40-1 (1-(2-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole)

1-(2-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole structure
1004193-40-1 structure
Product Name:1-(2-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
CAS No:1004193-40-1
MF:C13H12FN3S
MW:261.31788444519
MDL:MFCD04968729
CID:3058471
PubChem ID:7017379
Update Time:2025-04-21

1-(2-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluoro-benzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
    • AKOS B017690
    • ART-CHEM-BB B017690
    • 1-(2-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
    • AKOS000307582
    • EN300-229234
    • 1-[(2-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethylpyrazole
    • 1-[(2-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1h-pyrazole
    • 1004193-40-1
    • STK349445
    • 1-(2-fluorobenzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
    • 1-[(2-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-pyrazole
    • BBL039859
    • MDL: MFCD04968729
    • Inchi: 1S/C13H12FN3S/c1-9-13(15-8-18)10(2)17(16-9)7-11-5-3-4-6-12(11)14/h3-6H,7H2,1-2H3
    • InChI Key: JVUXOHRTGVZGMM-UHFFFAOYSA-N
    • SMILES: S=C=NC1C(C)=NN(C=1C)CC1C=CC=CC=1F

Computed Properties

  • Exact Mass: 261.07359673Da
  • Monoisotopic Mass: 261.07359673Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 62.3Ų

1-(2-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Pricemore >>

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